Cas no 2137709-02-3 (1H-1,2,3-Triazole, 1-(3-pyrrolidinyl)-5-(5-thiazolyl)-)
1H-1,2,3-Triazole, 1-(3-pyrrolidinyl)-5-(5-thiazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,3-Triazole, 1-(3-pyrrolidinyl)-5-(5-thiazolyl)-
-
- Inchi: 1S/C9H11N5S/c1-2-10-3-7(1)14-8(4-12-13-14)9-5-11-6-15-9/h4-7,10H,1-3H2
- InChI Key: FSIAZCHATOIQBE-UHFFFAOYSA-N
- SMILES: N1(C2CCNC2)C(C2SC=NC=2)=CN=N1
1H-1,2,3-Triazole, 1-(3-pyrrolidinyl)-5-(5-thiazolyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-784856-0.05g |
1-(pyrrolidin-3-yl)-5-(1,3-thiazol-5-yl)-1H-1,2,3-triazole |
2137709-02-3 | 95.0% | 0.05g |
$1308.0 | 2025-03-21 | |
| Enamine | EN300-784856-0.1g |
1-(pyrrolidin-3-yl)-5-(1,3-thiazol-5-yl)-1H-1,2,3-triazole |
2137709-02-3 | 95.0% | 0.1g |
$1371.0 | 2025-03-21 | |
| Enamine | EN300-784856-0.25g |
1-(pyrrolidin-3-yl)-5-(1,3-thiazol-5-yl)-1H-1,2,3-triazole |
2137709-02-3 | 95.0% | 0.25g |
$1432.0 | 2025-03-21 | |
| Enamine | EN300-784856-0.5g |
1-(pyrrolidin-3-yl)-5-(1,3-thiazol-5-yl)-1H-1,2,3-triazole |
2137709-02-3 | 95.0% | 0.5g |
$1495.0 | 2025-03-21 | |
| Enamine | EN300-784856-1.0g |
1-(pyrrolidin-3-yl)-5-(1,3-thiazol-5-yl)-1H-1,2,3-triazole |
2137709-02-3 | 95.0% | 1.0g |
$1557.0 | 2025-03-21 | |
| Enamine | EN300-784856-2.5g |
1-(pyrrolidin-3-yl)-5-(1,3-thiazol-5-yl)-1H-1,2,3-triazole |
2137709-02-3 | 95.0% | 2.5g |
$3051.0 | 2025-03-21 | |
| Enamine | EN300-784856-5.0g |
1-(pyrrolidin-3-yl)-5-(1,3-thiazol-5-yl)-1H-1,2,3-triazole |
2137709-02-3 | 95.0% | 5.0g |
$4517.0 | 2025-03-21 | |
| Enamine | EN300-784856-10.0g |
1-(pyrrolidin-3-yl)-5-(1,3-thiazol-5-yl)-1H-1,2,3-triazole |
2137709-02-3 | 95.0% | 10.0g |
$6697.0 | 2025-03-21 |
1H-1,2,3-Triazole, 1-(3-pyrrolidinyl)-5-(5-thiazolyl)- Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on 1H-1,2,3-Triazole, 1-(3-pyrrolidinyl)-5-(5-thiazolyl)-
Comprehensive Overview of 1H-1,2,3-Triazole, 1-(3-pyrrolidinyl)-5-(5-thiazolyl)- (CAS No. 2137709-02-3)
The compound 1H-1,2,3-Triazole, 1-(3-pyrrolidinyl)-5-(5-thiazolyl)- (CAS No. 2137709-02-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This molecule combines a 1,2,3-triazole core with pyrrolidine and thiazole substituents, making it a versatile scaffold for drug discovery and material science applications. Its molecular formula and exact weight are often key points of interest for researchers looking to synthesize or modify this compound for specific uses.
One of the most searched questions about 1H-1,2,3-Triazole derivatives revolves around their role in click chemistry, a field that has revolutionized synthetic organic chemistry. The triazole ring in this compound is particularly notable for its stability and ability to participate in hydrogen bonding, which is crucial for interactions in biological systems. Researchers frequently explore how modifications to the pyrrolidinyl or thiazolyl groups can enhance binding affinity or alter pharmacokinetic properties, making this compound a hot topic in medicinal chemistry forums and publications.
In recent years, the demand for heterocyclic compounds like 1H-1,2,3-Triazole, 1-(3-pyrrolidinyl)-5-(5-thiazolyl)- has surged due to their potential applications in cancer therapy and antiviral drug development. For instance, the thiazole moiety is known for its presence in several FDA-approved drugs, which has led to increased interest in this compound's bioactivity. Laboratories and pharmaceutical companies are actively investigating its mechanisms of action, particularly its ability to inhibit specific enzymes or receptors involved in disease pathways.
From a synthetic perspective, the preparation of CAS No. 2137709-02-3 often involves multi-step organic reactions, including cycloaddition and cross-coupling techniques. These methods are frequently discussed in academic papers and patent filings, highlighting the compound's relevance in modern synthetic chemistry. Additionally, its solubility, stability under various pH conditions, and compatibility with other reagents are critical factors for researchers optimizing reaction conditions.
The market dynamics for 1H-1,2,3-Triazole derivatives are also evolving, with suppliers and manufacturers focusing on scalable production methods to meet the growing demand from the pharmaceutical and agrochemical sectors. Companies are increasingly investing in green chemistry approaches to synthesize such compounds, aligning with global sustainability trends. This shift has made CAS No. 2137709-02-3 a subject of interest in discussions about eco-friendly synthesis and cost-effective production.
Another trending topic related to this compound is its potential role in neurological research. The pyrrolidine ring is a common feature in neuromodulators and receptor ligands, prompting studies into whether 1-(3-pyrrolidinyl)-5-(5-thiazolyl)-1H-1,2,3-triazole could be repurposed for treating neurodegenerative diseases. Such investigations are often highlighted in scientific conferences and grant proposals, reflecting the compound's multidisciplinary appeal.
In summary, 1H-1,2,3-Triazole, 1-(3-pyrrolidinyl)-5-(5-thiazolyl)- (CAS No. 2137709-02-3) is a compound of broad scientific and industrial significance. Its structural complexity, combined with its applicability in drug discovery, material science, and sustainable chemistry, ensures its continued relevance in research and development. As new studies emerge, this molecule is likely to remain a focal point for innovation in the chemical and life sciences sectors.
2137709-02-3 (1H-1,2,3-Triazole, 1-(3-pyrrolidinyl)-5-(5-thiazolyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)